Cas no 77053-57-7 ( )

• Product Name: &nbsp
• CAS No: 77053-57-7
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 983153
• PubChem ID: 289522
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-2-(3-methoxyphenyl)acetate
• 77053-57-7
• NSC151693
• O11863
• methyl2-bromo-2-(3-methoxyphenyl)acetate
• CS-0134625
• AS-50305
• methyl bromo-(m-methoxyphenyl)acetate
• SCHEMBL640182
• MFCD20489002
• DTXSID50302506
• bromo-(3-methoxy-phenyl)-acetic acid methyl ester
• FT-0730492
• methyl bromo(3-methoxyphenyl)acetate
• NSC-151693
• AKOS022187629
• 86215-57-8
• YWMCHHGKDMGQPQ-UHFFFAOYSA-N
• DA-02099
•  

• Inchi： 1S/C10H11BrO3/c1-13-8-5-3-4-7(6-8)9(11)10(12)14-2/h3-6,9H,1-2H3
• InChI Key： YWMCHHGKDMGQPQ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 257.98913
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53